Cas no 26867-92-5 (1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tridodecyl-)

• Product name: 1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tridodecyl-
• CAS No: 26867-92-5
• MF: C₃₉H₇₈N₆
• MW: 631.07682
• CID: 282734
• PubChem ID: 11970436

1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tridodecyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6-triamine,N2,N4,N6-tridodecyl-
• 2-N,2-N,4-N-tridodecyl-1,3,5-triazine-2,4,6-triamine
• N,N',N''-tridodecyl-1,3,5-triazine-2,4,6-triamine
• N,N',N''-Tris(dodecyl)-1,3,5-triazine-2,4,6-triamine
• NS00052063
• SCHEMBL8054465
• 26867-92-5
• N~2~,N~4~,N~6~-Tridodecyl-1,3,5-triazinane-2,4,6-triimine
• N,N',N''-tris-(Dodecyl)-1,3,5-triazine-2,4,6-triamine
• EINECS 248-075-0
• DTXSID50949672

• Inchi： InChI=1S/C39H78N6/c1-4-7-10-13-16-19-22-25-28-31-34-41-38-42-37(40)43-39(44-38)45(35-32-29-26-23-20-17-14-11-8-5-2)36-33-30-27-24-21-18-15-12-9-6-3/h4-36H2,1-3H3,(H3,40,41,42,43,44)
• InChI Key： ZLGVQRMYPRAXOD-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCNC1N=C(N)N=C(N(CCCCCCCCCCCC)CCCCCCCCCCCC)N=1

Computed Properties

• Exact Mass: 630.62934
• Monoisotopic Mass: 630.628797
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 45
• Rotatable Bond Count: 36
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.7
• Topological Polar Surface Area: 74.8

Experimental Properties

• Density: 0.938
• Boiling Point: 710.2°Cat760mmHg
• Flash Point: 383.3°C
• Refractive Index: 1.514
• PSA: 74.76